Cas no 898768-09-7 (8-(2-Iodophenyl)-8-oxooctanenitrile)

• Product Name: 8-(2-Iodophenyl)-8-oxooctanenitrile
• CAS No: 898768-09-7
• MF: C₁₄H₁₆INO
• MW: 341.18741607666
• MDL: MFCD02260590
• CID: 870695
• PubChem ID: 24723857
• Update Time: 2025-04-19

8-(2-Iodophenyl)-8-oxooctanenitrile Chemical and Physical Properties

Names and Identifiers

• 8-(2-IODOPHENYL)-8-OXOOCTANENITRILE
• DTXSID90642256
• AKOS016019613
• MFCD02260590
• MS-21233
• 898768-09-7
• 8-(2-Iodophenyl)-8-oxooctanenitrile

• MDL： MFCD02260590
• Inchi： 1S/C14H16INO/c15-13-9-6-5-8-12(13)14(17)10-4-2-1-3-7-11-16/h5-6,8-9H,1-4,7,10H2
• InChI Key： MTELNBIDELQDJK-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(CCCCCCC#N)=O

Computed Properties

• Exact Mass: 341.02800
• Monoisotopic Mass: 341.02766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 4.33808